Cas no 2137799-39-2 (N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]butanamide)

• Product Name: N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]butanamide
• CAS No: 2137799-39-2
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6239943
• PubChem ID: 165451959
• Update Time: 2025-06-10

N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]butanamide Chemical and Physical Properties

Names and Identifiers

• EN300-737791
• 2137799-39-2
• N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]butanamide

• Inchi： 1S/C12H21NO2/c1-2-3-12(15)13-11-6-9-4-8(7-14)5-10(9)11/h8-11,14H,2-7H2,1H3,(H,13,15)
• InChI Key： VALZRTUTKFXZAQ-UHFFFAOYSA-N
• SMILES： OCC1CC2CC(C2C1)NC(CCC)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.3Ų

Additional information on N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]butanamide

N-[3-(Hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]butanamide (CAS No. 2137799-39-2): An Overview of a Promising Compound in Medicinal Chemistry

N-[3-(Hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]butanamide, with the CAS number 2137799-39-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic compounds and is characterized by a bicyclo[3.2.0]heptane scaffold with a hydroxymethyl group and a butanamide moiety. The intricate structure of this molecule offers a promising platform for the development of new drugs targeting various diseases.

The bicyclo[3.2.0]heptane core is a versatile scaffold that has been extensively studied for its ability to mimic natural products and bind to specific biological targets. The presence of the hydroxymethyl group adds further complexity and functionality, enhancing the compound's potential for modulating biological processes. Recent research has shown that N-[3-(Hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]butanamide exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.

One of the key areas of interest in the study of N-[3-(Hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]butanamide is its potential as an anti-inflammatory agent. Inflammation is a critical component of many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to downregulate the expression of inflammatory markers in both in vitro and in vivo models.

Another significant application of N-[3-(Hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]butanamide is in pain management. Chronic pain is a debilitating condition that affects millions of people worldwide, and current treatments often come with significant side effects or limited efficacy. Research has indicated that this compound can alleviate pain by modulating nociceptive pathways and reducing hyperalgesia. The mechanism of action involves the activation of specific receptors and ion channels involved in pain signaling, making it a potential candidate for developing new analgesic drugs.

In the realm of neuroprotection, N-[3-(Hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]butanamide has shown promise in protecting neurons from oxidative stress and apoptosis. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss, and there is an urgent need for effective neuroprotective agents. Studies have demonstrated that this compound can reduce oxidative damage and prevent neuronal cell death, suggesting its potential as a therapeutic agent for these conditions.

The pharmacokinetic properties of N-[3-(Hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]butanamide have also been investigated to ensure its suitability for clinical use. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug development. The compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

Furthermore, safety studies have shown that N-[3-(Hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]butanamide has a favorable toxicity profile at therapeutic doses. It does not exhibit significant cytotoxicity or genotoxicity in standard assays, which is crucial for ensuring patient safety during clinical trials and subsequent use.

In conclusion, N-[3-(Hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]butanamide (CAS No. 2137799-39-2) represents a promising compound with diverse therapeutic potential in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as an anti-inflammatory, analgesic, and neuroprotective agent. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic efficacy, paving the way for potential clinical applications in the near future.